Cas no 1806813-97-7 (Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate)

Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of both amino and bromo substituents on the pyridine ring enhances its reactivity, enabling selective functionalization for further derivatization. The difluoromethyl group contributes to improved metabolic stability and bioavailability in target compounds, making it valuable in drug discovery. The ester moiety offers additional flexibility for hydrolysis or transesterification reactions. This compound is particularly useful in constructing heterocyclic scaffolds for bioactive molecules, where precise electronic and steric properties are required. Its well-defined structure ensures consistent performance in cross-coupling and nucleophilic substitution reactions.
Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate structure
1806813-97-7 structure
Product Name:Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate
CAS No:1806813-97-7
MF:C8H7BrF2N2O2
MW:281.054188013077
CID:4851968
Update Time:2025-06-26

Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C8H7BrF2N2O2/c1-15-8(14)5-3(9)2-4(12)13-6(5)7(10)11/h2,7H,1H3,(H2,12,13)
    • InChI Key: IPZOUCMGJGWSSH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(N)N=C(C(F)F)C=1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.2

Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071395-1g
Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate
1806813-97-7 97%
1g
$1,445.30 2022-03-31

Additional information on Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806813-97-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1806813-97-7, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an amino group, a bromine atom, and a difluoromethyl moiety, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The structural features of this compound not only contribute to its reactivity but also enhance its potential as a precursor in drug development.

The 6-amino and 4-bromo substituents on the pyridine ring introduce reactive sites that are highly valuable for further functionalization. The amino group can participate in various chemical transformations, including coupling reactions with carboxylic acids or acid chlorides, while the bromine atom serves as a versatile handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

The presence of the 2-(difluoromethyl)pyridine-3-carboxylate moiety adds an additional layer of complexity and functionality to the molecule. Difluoromethyl groups are well-documented for their ability to enhance metabolic stability and binding interactions within biological targets. This feature has made them increasingly popular in medicinal chemistry, particularly in the development of small-molecule inhibitors. The carboxylate group further extends the possibilities for chemical modifications, allowing for the formation of amides, esters, or other derivatives that can be tailored to specific pharmacological needs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate has emerged as a valuable building block in this endeavor. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in oncology research. The combination of the amino and bromine functionalities allows for precise tuning of the molecule's properties, enabling the optimization of potency and selectivity against specific kinases implicated in disease progression.

The role of this compound extends beyond kinase inhibition. Emerging research suggests its potential application in developing antiviral agents. The unique structural motif of Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate can be leveraged to design molecules that interfere with viral replication mechanisms. By targeting essential viral enzymes or host factors, such derivatives may offer new avenues for treating viral infections that are resistant to current therapies.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps often include halogenation reactions to introduce the bromine atom at the 4-position of the pyridine ring, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to incorporate the difluoromethyl group at the 2-position. The final step typically involves esterification of the carboxylic acid functionality to yield the methyl ester derivative.

The efficiency and scalability of these synthetic routes are crucial for industrial applications. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods, reducing waste and minimizing hazardous byproducts. Such improvements align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Evaluation of Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate often involves rigorous analytical techniques to confirm its purity and structural integrity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure that the compound meets stringent quality standards before it is used in downstream applications.

The impact of this intermediate on pharmaceutical research is underscored by its frequent appearance in patent literature and scientific publications. Researchers continue to explore new derivatives and applications for Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate, driven by its versatility and potential therapeutic value. As our understanding of biological pathways grows, so too does the demand for sophisticated molecular tools like this one to address unmet medical needs.

In conclusion, Methyl 6-amino-4-bromo-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806813-97-7) stands as a testament to the power of advanced organic synthesis in drug discovery. Its unique structural features make it an indispensable intermediate for constructing novel therapeutic agents with high efficacy and selectivity. As research progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of pharmaceutical innovation.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD